Cas no 68415-20-3 (3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-
• CAS No: 68415-20-3
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 393223
• PubChem ID: 12449526
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dihydro-6-[4-(4-morpholinyl)-3-nitrophenyl]-
• 3-(4-morpholin-4-yl-3-nitrophenyl)-4,5-dihydro-1H-pyridazin-6-one
• 68415-20-3
• DTXSID10498757
• 6-[4-(Morpholin-4-yl)-3-nitrophenyl]-4,5-dihydropyridazin-3(2H)-one
• SCHEMBL10760147

• Inchi： 1S/C14H16N4O4/c19-14-4-2-11(15-16-14)10-1-3-12(13(9-10)18(20)21)17-5-7-22-8-6-17/h1,3,9H,2,4-8H2,(H,16,19)
• InChI Key： WWYHXDBIRAZLAU-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2[N+](=O)[O-])C2CCC(NN=2)=O)CC1

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.8Ų